Cas no 1014632-14-4 (1-(Pyrazin-2-yl)-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(Pyrazin-2-yl)-1H-pyrazole-4-carboxylic acid
• CAS No: 1014632-14-4
• MF: C₈H₆N₄O₂
• MW: 190.158840656281
• CID: 5058401
• Update Time: 2025-06-23

1-(Pyrazin-2-yl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(Pyrazin-2-yl)-1H-pyrazole-4-carboxylic acid
• 1-pyrazin-2-ylpyrazole-4-carboxylic acid

• Inchi： 1S/C8H6N4O2/c13-8(14)6-3-11-12(5-6)7-4-9-1-2-10-7/h1-5H,(H,13,14)
• InChI Key： BHIYLFKPRJUWOG-UHFFFAOYSA-N
• SMILES： OC(C1C=NN(C2C=NC=CN=2)C=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 223
• XLogP3: -0.4
• Topological Polar Surface Area: 80.9

Experimental Properties

• Density: 1.5±0.1 g/cm3
• Boiling Point: 434.5±35.0 °C at 760 mmHg
• Flash Point: 216.6±25.9 °C
• Vapor Pressure: 0.0±1.1 mmHg at 25°C

1-(Pyrazin-2-yl)-1H-pyrazole-4-carboxylic acid Security Information

• Signal Word：warning
• Hazard Statement： H303+H313+H333
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazole carboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Pyrazoles Pyrazole carboxylic acids and derivatives